Cas no 30434-81-2 (Phenol, 4-methyl-2-[(phenylthio)methyl]-)
30434-81-2 structure
Product Name:Phenol, 4-methyl-2-[(phenylthio)methyl]-
CAS No:30434-81-2
MF:C14H14OS
MW:230.325362682343
CID:1446157
PubChem ID:71361312
Update Time:2025-04-20
Phenol, 4-methyl-2-[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-methyl-2-[(phenylthio)methyl]-
- 4-methyl-2-(phenylsulfanylmethyl)phenol
- DTXSID90785056
- 4-Methyl-2-[(phenylsulfanyl)methyl]phenol
- 30434-81-2
-
- Inchi: 1S/C14H14OS/c1-11-7-8-14(15)12(9-11)10-16-13-5-3-2-4-6-13/h2-9,15H,10H2,1H3
- InChI Key: SGAIQRUIVYRCFX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C(=CC=C(C)C=1)O
Computed Properties
- Exact Mass: 230.07662
- Monoisotopic Mass: 230.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-methyl-2-[(phenylthio)methyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
30434-81-2 (Phenol, 4-methyl-2-[(phenylthio)methyl]-) Related Products
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